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Compound of Interest

Compound Name: 2-Hydroxy-4-phenylthiazole

Cat. No.: B186841 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Hydroxy-4-phenylthiazole
(CAS No: 3884-31-9). Adherence to these procedures is essential for ensuring personal safety

and minimizing environmental impact.

Hazard Identification and Classification
2-Hydroxy-4-phenylthiazole is classified with the following hazards:

Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1][2]

May cause respiratory irritation (H335).[1]

Harmful if swallowed (H302).[2]

Very toxic to aquatic life with long-lasting effects (H410).[1]
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Hazard Classification GHS Code Signal Word

Acute Toxicity, Oral Category 4 Warning

Skin Irritation Category 2 Warning

Serious Eye Irritation Category 2 Warning

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3 Warning

Hazardous to the aquatic

environment, long-term hazard
Category 1 Warning

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment is mandatory when

handling 2-Hydroxy-4-phenylthiazole.[2][3]
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PPE Category Item Specification Purpose

Eye and Face

Protection

Safety Goggles or

Face Shield
ANSI Z87.1 compliant

Protects against

splashes and airborne

particles.[3] A face

shield worn over

goggles is

recommended for

handling larger

quantities.[3]

Hand Protection Nitrile Gloves
Disposable, powder-

free

Provides protection

against incidental

contact.[3]

Body Protection Laboratory Coat Long-sleeved

Protects skin and

personal clothing from

contamination.[3]

Respiratory Protection
N95 Dust Mask or

equivalent
NIOSH-approved

Required when

handling the solid

form to prevent

inhalation of dust.[2]

[3]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Always handle 2-Hydroxy-4-phenylthiazole in a well-ventilated area. The use of a chemical

fume hood is strongly recommended.[1][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn.
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Dispensing: Avoid generating dust when weighing or transferring the solid material.[1]

Contact Avoidance: Prevent direct contact with skin, eyes, and clothing.[4]

Hygiene: Wash hands thoroughly with soap and water after handling the compound and

before leaving the laboratory.[1][4] Contaminated clothing should be removed immediately

and laundered before reuse.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5]

Keep away from incompatible materials, such as strong oxidizing agents.[4]

The storage area should be locked.[1]

Safe Handling Workflow for 2-Hydroxy-4-phenylthiazole
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Caption: Workflow for the safe handling of 2-Hydroxy-4-phenylthiazole.

Emergency First Aid Procedures
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[6]

Skin Contact

Immediately remove contaminated clothing.[1]

Wash affected area with plenty of soap and

water.[1][6] If skin irritation occurs, get medical

advice/attention.[1]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1] If feeling unwell,

call a poison center or doctor.[1]

Ingestion
Do NOT induce vomiting.[7] Rinse mouth with

water and seek immediate medical attention.[7]

Disposal Plan
Proper disposal is critical to prevent environmental contamination.

Waste Collection:

All waste materials, including contaminated PPE and residual compound, must be collected

in a designated, properly labeled hazardous waste container.

The container must be compatible with the chemical and kept sealed when not in use.

Disposal Procedure:

Segregation: Do not mix with other waste streams unless compatibility is confirmed.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name "2-Hydroxy-4-phenylthiazole".

Disposal: Dispose of the contents and the container in accordance with local, state, and

federal regulations at an approved waste disposal plant. Do not dispose of down the drain or
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in regular trash.

Empty Container Disposal:

Rinsing: Thoroughly rinse the empty container with a suitable solvent. The first rinseate must

be collected and disposed of as hazardous waste.[8]

Label Removal: Completely remove or deface the original product label.[8]

Disposal: After rinsing and label removal, the container can be disposed of as non-

hazardous solid waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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